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Compound of Interest

Compound Name: Tungsten-183

Cat. No.: B082725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tungsten-183 (¹⁸³W),

in conjunction with other tungsten isotopes, as a powerful tracer in geological and

cosmochemical studies. While the direct application of enriched ¹⁸³W as a mobile tracer is not a

common practice, its unique nuclear properties are fundamental to the highly precise and

accurate measurement of tungsten isotope variations in natural samples. These variations

serve as powerful tracers for a range of geological processes, from core-mantle interactions to

the evolution of magmatic systems.

Introduction to Tungsten Isotopes as Geological
Tracers
Tungsten (W) has five stable isotopes: ¹⁸⁰W, ¹⁸²W, ¹⁸³W, ¹⁸⁴W, and ¹⁸⁶W. The isotopic

composition of tungsten in geological materials can vary due to two main processes:

Radiogenic ingrowth: The now-extinct hafnium-182 isotope (¹⁸²Hf) decayed to ¹⁸²W with a

half-life of 8.9 million years. This decay process, active only in the first ~60 million years of

the Solar System's history, created variations in the ¹⁸²W/¹⁸⁴W ratio in planetary bodies.

These variations are a key tool for tracing early planetary differentiation, such as core

formation.
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Mass-dependent fractionation: Physical and chemical processes can cause slight sorting of

isotopes based on their mass differences. While these effects are small for heavy elements

like tungsten, modern high-precision analytical techniques can resolve these subtle

variations, providing insights into processes like magmatic differentiation and hydrothermal

fluid alteration.

Tungsten-183 plays a critical role in the analytical methods used to measure these subtle

isotopic variations accurately. Specifically, it is a key component of the ¹⁸⁰W-¹⁸³W double-spike

technique, which is the state-of-the-art method for correcting instrumental mass bias and

isotope fractionation that occurs during sample processing.

Key Applications in Geological Studies
The precise measurement of tungsten isotope ratios, enabled by the use of ¹⁸³W in double-

spike methods, allows researchers to investigate a variety of fundamental geological questions:

Core-Mantle Interaction: The Earth's core has a distinct tungsten isotopic composition (lower

¹⁸²W/¹⁸⁴W) compared to the mantle. By analyzing the tungsten isotopic composition of

mantle-derived rocks, such as those from ocean island basalts, scientists can trace potential

chemical exchange between the core and the mantle.[1][2]

Magmatic Differentiation: As magma cools and crystallizes, different minerals form at

different stages. This process can lead to the fractionation of tungsten isotopes. Studying

these variations in suites of igneous rocks can help elucidate the processes of magma

evolution and crust formation.[3][4]

Tracing Subducted Materials: Oceanic crust and sediments can be transported back into the

mantle at subduction zones. These materials have distinct tungsten concentrations and

isotopic compositions. Analyzing arc lavas for their tungsten isotope signatures can help

trace the influence of subducted components in the mantle wedge.

Early Solar System Processes: The Hf-W isotopic system is a primary tool for dating the

formation of planetary cores and understanding the early history of planetary bodies,

including meteorites and the Earth-Moon system.
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Sample Preparation
The preparation of geological samples for tungsten isotope analysis is a meticulous process

designed to isolate tungsten from the rock matrix and minimize contamination.

Protocol for Silicate Rocks:

Crushing and Pulverization: Rock samples are first cleaned of any weathered surfaces. They

are then crushed into smaller chips using a jaw crusher and pulverized into a fine powder

using a shatterbox or a disk mill with tungsten carbide or ceramic surfaces to minimize

contamination.[5]

Sample Digestion: A precisely weighed amount of the powdered rock sample is placed in a

clean Savillex beaker. The sample is then spiked with a calibrated ¹⁸⁰W-¹⁸³W double-spike

solution. The double-spike is a mixture of two tungsten isotopes with known, artificially

enriched abundances. This step is crucial for the subsequent correction of isotopic

fractionation.

Acid Digestion: The sample-spike mixture is digested using a combination of ultra-pure

hydrofluoric (HF) and nitric (HNO₃) acids on a hotplate at elevated temperatures until the

sample is completely dissolved. Perchloric acid (HClO₄) may also be used to break down

any resistant mineral phases.

Evaporation and Redissolution: The acid mixture is evaporated to dryness. The residue is

then redissolved in a known concentration of acid, typically hydrochloric acid (HCl) and

hydrofluoric acid (HF), in preparation for column chromatography.

Tungsten Separation and Purification
To obtain accurate isotopic measurements, tungsten must be separated from other elements in

the sample that could cause isobaric interferences (i.e., isotopes of other elements with the

same mass as tungsten isotopes) or matrix effects during mass spectrometry. This is typically

achieved through anion-exchange chromatography.

Three-Step Anion-Exchange Chromatography Protocol:
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Column Preparation: Anion-exchange resin (e.g., AG1-X8) is loaded into a clean

chromatography column and pre-cleaned with a series of acid and water washes. The

column is then conditioned with the appropriate acid mixture for sample loading.

Sample Loading and Matrix Elution: The dissolved sample solution is loaded onto the

column. A series of acid mixtures of varying concentrations are then passed through the

column to elute (wash out) the major matrix elements while the tungsten remains bound to

the resin.

Tungsten Elution: Finally, a specific acid mixture (e.g., a mixture of nitric and hydrofluoric

acids) is used to elute the purified tungsten fraction from the column. This fraction is

collected in a clean beaker.

Evaporation and Final Preparation: The purified tungsten solution is evaporated to dryness

and then redissolved in a dilute acid solution for analysis by mass spectrometry.

Analytical Methodology: Multi-Collector Inductively
Coupled Plasma Mass Spectrometry (MC-ICP-MS)
High-precision tungsten isotope ratio measurements are performed using a Multi-Collector

Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).

Measurement Protocol:

Instrument Calibration and Tuning: The MC-ICP-MS is tuned for optimal sensitivity and

stability using a tungsten standard solution.

Sample Introduction: The purified tungsten sample solution is introduced into the plasma

source of the mass spectrometer, where it is ionized.

Mass Analysis: The ion beam is passed through a magnetic sector that separates the ions

based on their mass-to-charge ratio.

Data Acquisition: The intensities of the different tungsten isotope beams (¹⁸⁰W, ¹⁸²W, ¹⁸³W,

¹⁸⁴W, ¹⁸⁶W) are simultaneously measured using multiple Faraday cup detectors.
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Data Correction and Calculation: The raw isotope ratios are corrected for instrumental mass

bias and any fractionation that occurred during sample preparation using the data from the

¹⁸⁰W-¹⁸³W double-spike. The corrected tungsten isotope ratios are then reported relative to a

standard reference material.

Data Presentation
Quantitative data from tungsten isotope analyses of various geological reference materials are

summarized in the table below. These values are typically reported in delta (δ) or epsilon (ε)

notation, which represents the parts per thousand or parts per ten thousand deviation from a

standard reference material, respectively.

Geological
Reference Material

δ¹⁸⁶/¹⁸⁴W (‰) 2s.d. (‰) Reference

BHVO-2 (Basalt) +0.082 ±0.010 [3]

AGV-2 (Andesite) +0.016 ±0.032 [3]

NOD-A-1 (Atlantic Mn

Crust)
+0.029 ±0.014 [3]

NOD-P-1 (Pacific Mn

Crust)
+0.154 ±0.013 [3]

SDC-1 (Mica Schist) +0.049 ±0.012 [3]

W-2a (Diabase) +0.081 ±0.014 [3]

SCo-1 (Cody Shale) +0.056 ±0.017 [3]
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Caption: Workflow for Tungsten Isotope Analysis.
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Caption: Tracing Core-Mantle Interaction with W Isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Tungsten-183 as a
Tracer in Geological Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082725#tungsten-183-as-a-tracer-in-geological-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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